Cas no 31376-98-4 (Butanal, O-methyloxime)

Butanal, O-methyloxime structure
Butanal, O-methyloxime structure
Product Name:Butanal, O-methyloxime
CAS No:31376-98-4
MF:C5H11NO
MW:101.146941423416
CID:315359
PubChem ID:141632
Update Time:2025-04-19

Butanal, O-methyloxime Chemical and Physical Properties

Names and Identifiers

    • Butanal, O-methyloxime
    • N-methoxybutan-1-imine
    • (1E)-Butanal o-methyloxime
    • LogP
    • 31376-98-4
    • butanal O-methyloxime
    • (1E)-Butanal o-methyloxime #
    • Butyraldehyde O-methyl oxime
    • BMDFNHAUSSAITP-UHFFFAOYSA-N
    • FT-0699523
    • Inchi: 1S/C5H11NO/c1-3-4-5-6-7-2/h5H,3-4H2,1-2H3
    • InChI Key: BMDFNHAUSSAITP-UHFFFAOYSA-N
    • SMILES: O(C)N=CCCC

Computed Properties

  • Exact Mass: 101.08413
  • Monoisotopic Mass: 101.084064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 52
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.6
  • XLogP3: 1.1

Experimental Properties

  • Density: 0.82
  • Boiling Point: 107.3°Cat760mmHg
  • Flash Point: 20.9°C
  • Refractive Index: 1.401
  • PSA: 21.59
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